2-propyl-N-(pyrazolo[1,5-a]pyrimidin-3-ylmethyl)-1,3-thiazole-4-carboxamide

• IUPAC Name: 2-propyl-N-(pyrazolo[1,5-a]pyrimidin-3-ylmethyl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C14H15N5OS/c1-2-4-12-18-11(9-21-12)14(20)16-7-10-8-17-19-6-3-5-15-13(10)19/h3,5-6,8-9H,2,4,7H2,1H3,(H,16,20)
• InChI Key: STZVVQRNOINKLQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=CS1)C(=O)NCC2=C3N=CC=CN3N=C2
• Molecular Formula: C14H15N5OS
• Molecular Weight: 301.37 g/mol

Description

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines involves multi-step chemical processes. One method reported the synthesis of a similar compound, N-(3-(4-methylpiperazin-1-yl)-1-(5-methylpyridin-2-yl)-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide, through a series of reactions starting from pyrazolo[1,5-a]pyrimidine-3-carboxylic acid and ethyl 2-cyanoacetate, yielding a final product with a chemical yield of 13-14% (Wang et al., 2018).

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidines is characterized by the fusion of pyrazole and pyrimidine rings. This structure forms the basis for various substitutions and modifications that lead to different derivatives with distinct properties. The privileged structure of this class has been identified, facilitating the synthesis of a large set of compounds for further study (Gregg et al., 2007).

Chemical Reactions and Properties

Pyrazolo[1,5-a]pyrimidines undergo various chemical reactions, including cyclocondensation and alkylation, which are pivotal for synthesizing novel derivatives with potential biological activities. For instance, derivatives have been synthesized via condensation of 4-amino-1-methyl-3-propylpyrazole-5-carboxamide with ketones, showcasing their versatility in chemical reactions (Ismail et al., 2017).

Physical Properties Analysis

The physical properties of pyrazolo[1,5-a]pyrimidine derivatives, such as solubility, melting points, and crystalline structure, are crucial for their application in various fields. These properties are influenced by the nature of the substituents on the core structure and the overall molecular conformation.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and the ability to undergo specific reactions, define the utility of pyrazolo[1,5-a]pyrimidine derivatives in medicinal chemistry and other areas. The synthesis of spiro derivatives and their evaluation for anticancer activity highlights the significance of understanding these properties (Ismail et al., 2017).

Scientific Research Applications

Synthesis and Anticancer Activity

• Anticancer and Anti-5-Lipoxygenase Agents : Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their cytotoxic and 5-lipoxygenase inhibition activities, indicating potential as anticancer agents (Rahmouni et al., 2016).
• Anticancer Activity Evaluation : Spiro[pyrazolo[4,3-d]pyrimidin]-7'(1'H)-ones and related compounds have been synthesized and evaluated for their anti-proliferative properties against cancer cell lines, showcasing their potential applications in medicinal chemistry (Ismail et al., 2017).

Antimicrobial Activity

• Novel Pyrazolo[3,4-d]pyrimidin Derivatives : Synthesized derivatives have been prepared and tested for their antibacterial and antifungal activities, showing significant antimicrobial potential (Khobragade et al., 2010).

Antifungal and Insecticidal Applications

• Fungicidal Activity : Pyrazolo[1,5-a]pyrimidine derivatives have been synthesized as structural analogues of systemic fungicides, demonstrating high levels of fungicidal activity in assays against Basidiomycete species (Huppatz, 1985).
• Insecticidal Agents against Spodoptera Littoralis : Synthesized heterocyclic compounds incorporating a sulfonamide-bearing thiazole moiety have shown potent toxic effects and could serve as effective insecticidal agents (Soliman et al., 2020).

Mechanism of Action

While the specific mechanism of action for “2-propyl-N-(pyrazolo[1,5-a]pyrimidin-3-ylmethyl)-1,3-thiazole-4-carboxamide” is not mentioned in the search results, it’s worth noting that one isomer of pyrazolopyrimidines, known as pyrazolo[1,5-a]pyrimidine, is the basis for a class of sedative and anxiolytic drugs related to benzodiazepines.

Future Directions

Pyrazolo[1,5-a]pyrimidine derivatives have attracted a great deal of attention in material science recently due to their significant photophysical properties. The discussion highlights their anticancer potential and enzymatic inhibitory activity, which hopefully could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.